Cas no 76322-25-3 (6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one)

• Product Name: 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one
• CAS No: 76322-25-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD16619689
• CID: 562338
• PubChem ID: 14006911
• Update Time: 2025-07-16

6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxychroman-3-one
• 2H-1-Benzopyran-3(4H)-one,6-methoxy-
• 6-METHOXY-3-CHROMANONE
• 6-METHOXY-3-CROMANONE
• 6-methoxy-4H-chromen-3-one
• 6-methoxy-2H-[1]-benzopyran-3-one
• 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one
• 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one;
• AKOS015914858
• FT-0654668
• 6-methoxy-3,4-dihydro-2H-[1]-benzopyran-3-one
• KUNSCSSLJIBBFD-UHFFFAOYSA-N
• SCHEMBL7304831
• BDA32225
• 6-Methoxy-2H-1-benzopyran-3(4H)-one
• A838674
• DTXSID30554167
• EN300-227031
• 76322-25-3
• 2H-1-Benzopyran-3(4H)-one, 6-methoxy-
• CS-0455606

• MDL： MFCD16619689
• Inchi： 1S/C10H10O3/c1-12-9-2-3-10-7(5-9)4-8(11)6-13-10/h2-3,5H,4,6H2,1H3
• InChI Key： KUNSCSSLJIBBFD-UHFFFAOYSA-N
• SMILES： O1CC(CC2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 320.4°C at 760 mmHg
• Flash Point: 138.6°C
• Refractive Index: 1.546
• PSA: 35.53000
• LogP: 1.19920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans